Cas no 1623463-98-8 (Ethyl 4-(pyridin-4-ylamino)pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate)

• Product Name: Ethyl 4-(pyridin-4-ylamino)pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
• CAS No: 1623463-98-8
• MF: C₁₄H₁₃N₅O₂
• MW: 283.285321950912
• CID: 4815874
• Update Time: 2023-08-19

Ethyl 4-(pyridin-4-ylamino)pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(pyridin-4-ylamino)pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
• BDBM50058689

• Inchi： 1S/C14H13N5O2/c1-2-21-14(20)10-7-12-13(16-9-17-19(12)8-10)18-11-3-5-15-6-4-11/h3-9H,2H2,1H3,(H,15,16,17,18)
• InChI Key： XCBIDOKUYQPEQW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN2C(C(=NC=N2)NC2C=CN=CC=2)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines